2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid

• IUPAC Name: 2-methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid
• InChI: InChI=1S/C10H15N3O3/c1-7(10(15)16)6-11-9(14)8(2)13-5-3-4-12-13/h3-5,7-8H,6H2,1-2H3,(H,11,14)(H,15,16)
• InChI Key: CKFIHHRFELXVCT-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C(C)N1C=CC=N1)C(=O)O
• Molecular Formula: C10H15N3O3
• Molecular Weight: 225.24 g/mol

Description

2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid, also known as MPPA, is a synthetic compound that belongs to the class of pyrazole-containing amino acids. MPPA has been the subject of scientific research due to its potential applications in various fields, such as medicine, pharmacology, and biochemistry.

Mechanism of Action

2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid acts as a competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor. By binding to the receptor, 2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid prevents the binding of glutamate, which is the natural ligand of the receptor. This results in a decrease in the activity of the receptor and a reduction in the influx of calcium ions into the cell. This mechanism of action is responsible for the anti-inflammatory, analgesic, and neuroprotective effects of 2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid.
Biochemical and Physiological Effects:
2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid has been shown to have anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has also been shown to have neuroprotective effects in models of neurological disorders, such as Alzheimer's disease and stroke. These effects are thought to be mediated by the inhibition of NMDA receptor activity and the subsequent reduction in the influx of calcium ions into the cell.

Advantages and Limitations for Lab Experiments

2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid has several advantages for lab experiments, including its high purity and stability, its ability to penetrate the blood-brain barrier, and its well-characterized mechanism of action. However, 2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid also has some limitations, such as its relatively high cost and the potential for off-target effects due to its interaction with other glutamate receptors.

Future Directions

There are several future directions for the study of 2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid, including the investigation of its potential as a therapeutic agent for various neurological disorders, the development of more selective NMDA receptor antagonists based on the structure of 2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid, and the use of 2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid as a tool for studying the structure and function of NMDA receptors and other proteins. Additionally, the potential for 2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid to interact with other glutamate receptors should be further investigated to better understand its mechanism of action and potential off-target effects.

Synthesis Methods

2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid can be synthesized through a multistep process involving the reaction of 2-pyrazolecarboxylic acid with N-methyl-N-(tert-butoxycarbonyl)glycine, followed by the removal of the protecting group and subsequent coupling with N-(tert-butoxycarbonyl)-L-proline. The final product is obtained through the removal of the protecting group.

Scientific Research Applications

2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid has been studied for its potential applications in various fields, including medicine, pharmacology, and biochemistry. In medicine, 2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid has been investigated for its potential as an anti-inflammatory and analgesic agent. In pharmacology, 2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid has been studied for its potential as a modulator of glutamate receptors, which are involved in various neurological disorders. In biochemistry, 2-Methyl-3-(2-pyrazol-1-ylpropanoylamino)propanoic acid has been investigated for its potential as a tool for studying the structure and function of proteins.